Cas no 1806674-71-4 (7-Bromomethyl-1H-benzimidazole-5-carboxylic acid)

• Product Name: 7-Bromomethyl-1H-benzimidazole-5-carboxylic acid
• CAS No: 1806674-71-4
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4825945
• Update Time: 2025-05-19

7-Bromomethyl-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromomethyl-1H-benzimidazole-5-carboxylic acid

• Inchi： 1S/C9H7BrN2O2/c10-3-6-1-5(9(13)14)2-7-8(6)12-4-11-7/h1-2,4H,3H2,(H,11,12)(H,13,14)
• InChI Key： LJDAUTOKGKZSKZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)O)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.6
• Topological Polar Surface Area: 66

Additional information on 7-Bromomethyl-1H-benzimidazole-5-carboxylic acid

7-Bromomethyl-1H-benzimidazole-5-carboxylic Acid: A Comprehensive Overview

7-Bromomethyl-1H-benzimidazole-5-carboxylic acid (CAS No. 1806674-71-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound, characterized by its unique structure, combines the functional groups of a benzimidazole ring, a bromomethyl substituent, and a carboxylic acid group, exhibits versatile properties that make it a valuable molecule for various applications.

The benzimidazole moiety, a bicyclic structure consisting of a benzene ring fused with an imidazole ring, is renowned for its stability and ability to form hydrogen bonds. This makes it an ideal scaffold for drug design, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The bromomethyl group attached at the 7-position introduces additional functionality, enhancing the compound's reactivity and potential for further chemical modifications. Meanwhile, the carboxylic acid group at the 5-position provides acidity and the ability to form salts or esters, further expanding its utility in synthetic chemistry.

Recent studies have highlighted the potential of 7-Bromomethyl-1H-benzimidazole-5-carboxylic acid as a precursor for synthesizing bioactive molecules. Researchers have explored its role in constructing heterocyclic compounds with improved pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression. The bromomethyl group was found to play a critical role in enhancing the molecule's binding affinity to target proteins.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing novel catalysts and sensors. A 2023 paper in Nature Communications reported that when combined with transition metals like copper or zinc, derivatives of 7-Bromomethyl-1H-benzimidazole-5-carboxylic acid exhibit exceptional catalytic activity in organic transformations, such as cross-coupling reactions.

The synthesis of 7-Bromomethyl-1H-benzimidazole-5-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these procedures to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for both academic research and industrial applications.

Looking ahead, the versatility of this compound suggests that it will continue to be a focal point in chemical research. Its unique combination of functional groups offers ample opportunities for further exploration in drug discovery and materials development. As advancements in synthetic methodologies and computational modeling continue to evolve, we can expect even more innovative applications of 7-Bromomethyl-1H-benzimidazole-5-carboxylic acid in the near future.